Cas no 941292-90-6 ((S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol)

• Product Name: (S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol
• CAS No: 941292-90-6
• MF: C₁₂H₂₅NO₃
• MW: 231.331804037094
• CID: 4720814
• Update Time: 2023-08-15

(S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol Chemical and Physical Properties

Names and Identifiers

• (S)-beta-2-methylpropyl-gamma-Boc-amino-propylalcohol
• (S)-beta-2-Methylpropyl-gamma-Boc-amino-propylalcohol

• Inchi： 1S/C12H25NO3/c1-9(2)6-10(8-14)7-13-11(15)16-12(3,4)5/h9-10,14H,6-8H2,1-5H3,(H,13,15)/t10-/m0/s1
• InChI Key： WCYJANVXBIHYCS-JTQLQIEISA-N
• SMILES： OC[C@H](CNC(=O)OC(C)(C)C)CC(C)C

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 7
• Complexity: 209
• Topological Polar Surface Area: 58.6